4-Fluoro-3-methyl-1H-indazole

• IUPAC Name: 4-fluoro-3-methyl-2H-indazole
• InChI: InChI=1S/C8H7FN2/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key: PTONAHDKOCUIPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN1)C=CC=C2F
• Molecular Formula: C8H7FN2
• DSSTOX Substance ID: DTXSID40384437
• Molecular Weight: 150.15 g/mol
• CAS RN: 662146-05-6

Description

4-Fluoro-3-methyl-1H-indazole is a fluorinated indazole heterocyclic aromatic compound. It consists of a fluoride substituent at the 4-position with the pyrazole fused to a benzene ring. It has a CAS number of 1092961-07-3 and a molecular weight of 150.16.

Synthesis Analysis

The synthesis of 1H-indazoles, including 4-Fluoro-3-methyl-1H-indazole, has been explored in various ways. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 4-Fluoro-3-methyl-1H-indazole is characterized by a fluoride substituent at the 4-position with the pyrazole fused to a benzene ring. It can readily be further functionalized via nucleophilic aromatic substitution reactions.

Chemical Reactions Analysis

The chemical reactions involving 1H-indazoles have been summarized in recent studies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds.

Physical And Chemical Properties Analysis

4-Fluoro-3-methyl-1H-indazole has a molecular weight of 150.16. It is a solid at room temperature.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

Indazole derivatives have been utilized in the development of dye-sensitized solar cells . .

Safety and Hazards

The safety information for 4-Fluoro-3-methyl-1H-indazole indicates that it is a substance that requires careful handling. It has a GHS07 pictogram and a warning signal word. The hazard statements and precautionary statements are provided in the Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

4-Fluoro-3-methyl-1H-indazole, like other indazole derivatives, has been found to bind with high affinity to multiple receptors For instance, some indazole derivatives can inhibit, regulate, or modulate kinases such as CHK1, CHK2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cellular processes such as cell cycle regulation and volume regulation .

Mode of Action

Owing to the pyrazole moiety, 4-fluoro-1h-indazole can coordinate to metal centers (such as ir, ln, and eu) to form either heteroleptic or homoleptic triplet photosensitizers that have an efficient ligand to metal energy transfer process . This suggests that the compound may interact with its targets through coordination to metal centers, leading to changes in the targets’ activity.

Biochemical Pathways

Indazole derivatives have been known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may affect multiple biochemical pathways, leading to a broad spectrum of downstream effects.

Result of Action

Given the broad biological activities of indazole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects depending on the specific targets and pathways it affects.